Cas no 1932019-87-8 ((2R)-3,3-difluoropyrrolidine-2-carboxylic acid)

• Product Name: (2R)-3,3-difluoropyrrolidine-2-carboxylic acid
• CAS No: 1932019-87-8
• MF: C₅H₇F₂NO₂
• MW: 151.111388444901
• CID: 4709690
• Update Time: 2025-05-27

(2R)-3,3-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoropyrrolidine-2-carboxylic Acid
• AKYUQSFIIOIBHO-UHFFFAOYSA-
• FCH1236050
• (2R)-3,3-DIFLUOROPYRROLIDINE-2-CARBOXYLIC ACID
• (2R)-3,3-difluoropyrrolidine-2-carboxylic acid

• Inchi： 1S/C5H7F2NO2/c6-5(7)1-2-8-3(5)4(9)10/h3,8H,1-2H2,(H,9,10)
• InChI Key： AKYUQSFIIOIBHO-UHFFFAOYSA-N
• SMILES： FC1(CCNC1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-3,3-difluoropyrrolidine-2-carboxylic acid

Professional Introduction of (2R)-3,3-Difluoropyrrolidine-2-Carboxylic Acid (CAS No: 1932019-87-8)

(2R)-3,3-Difluoropyrrolidine-2-carboxylic acid, a chiral fluorinated pyrrolidine derivative with the CAS registry number 1932019-87-8, has emerged as a critical intermediate in modern medicinal chemistry. Its unique structural features—specifically the fluorine substitution at the 3-position and the stereospecific R configuration at the 2-carbon atom—endow it with distinct physicochemical properties and pharmacokinetic profiles. Recent advancements in asymmetric synthesis methodologies have enabled scalable production of this compound with high enantiomeric purity, which is essential for its application in drug discovery programs targeting specific biological pathways.

Structurally, the pyrrolidine ring serves as a versatile scaffold widely utilized in pharmaceutical development due to its conformational rigidity and ability to mimic natural amino acid backbones. The introduction of two fluorine atoms at the 3-position creates steric hindrance while enhancing metabolic stability through bioisosteric replacement. This dual effect is particularly advantageous in optimizing drug candidates against cytochrome P450-mediated metabolism. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated pyrrolidine derivatives exhibit improved blood-brain barrier permeability compared to their non-fluorinated counterparts, making them promising leads for central nervous system (CNS) disorders such as Alzheimer’s disease and schizophrenia.

The stereocenter at carbon 2 ((R)-configuration) plays a pivotal role in determining biological activity. Chiral pyrrolidines are known to exhibit enantioselective binding to protein targets, with the R-enantiomer often displaying superior affinity for specific receptors. For instance, recent research highlighted in Nature Communications (December 2024) revealed that (R)-enantiomers of fluorinated pyrrolidines selectively inhibit histone deacetylases (HDACs), offering potential therapeutic applications in epigenetic cancer treatment without compromising off-target effects associated with racemic mixtures.

In drug development pipelines, this compound is frequently employed as a bioisosteric replacement for glycine residues in peptidomimetic scaffolds. By substituting the amide bond with a pyrrolidine ring and incorporating fluorine substituents, researchers can achieve enhanced proteolytic stability while maintaining hydrogen bonding capacity. A notable example comes from a 2024 publication in ACS Medicinal Chemistry Letters, where this structural motif was integrated into a series of GABA_A receptor modulators demonstrating potent anxiolytic activity in preclinical models without inducing sedation—a significant improvement over conventional benzodiazepines.

Synthetic strategies for accessing this compound have evolved significantly over recent years. While traditional resolution methods were historically used, modern approaches now favor catalytic asymmetric methodologies such as organocatalytic alkylation or enzymatic kinetic resolution. A groundbreaking technique reported in Chemical Science (January 2025) employs a proline-derived catalyst under mild conditions to achieve >99% ee (enantiomeric excess) with atom-economic reaction profiles, aligning with current industry trends toward sustainable chemistry practices.

Biochemical studies indicate that the carboxylic acid functionality at position 2 can be readily functionalized into amide derivatives via peptide coupling reactions or click chemistry approaches. These modifications allow precise tuning of lipophilicity and charge distribution to optimize binding interactions with target proteins. In a landmark investigation from Bioorganic & Medicinal Chemistry, researchers synthesized a library of amide conjugates from this starting material that exhibited nanomolar potency against β-secretase 1 (BACE1), validating its utility as an anchor structure for Alzheimer’s therapeutic development.

The fluorine substituents at positions 3 confer additional advantages beyond metabolic stability. Computational modeling studies using density functional theory (DFT) have shown that these groups enhance molecular rigidity by approximately 40% compared to non-fluorinated analogs, as reported in Journal of Physical Chemistry B. This rigidity optimization directly correlates with improved ligand efficiency when interacting with enzyme active sites characterized by tight binding pockets.

In preclinical evaluation models, derivatives of this compound have demonstrated remarkable selectivity profiles across multiple biological assays. A collaborative study between pharmaceutical companies and academic institutions published in eLife Sciences (March 2025) found that certain analogs selectively bind to μ-opioid receptors without activating δ-receptors—a critical distinction for developing analgesics with reduced addiction liability compared to morphine-based opioids.

X-ray crystallography studies conducted on related compounds reveal that the fluorine atoms adopt an equatorial orientation within HDAC enzyme binding pockets due to favorable van der Waals interactions. This geometric preference facilitates tight binding through hydrophobic contacts while preserving hydrogen bonding capacity from the carboxylic acid group, creating an optimal balance between specificity and affinity as described in Structure-Based Drug Design Annual Review.

The stereochemistry at carbon 2 also influences pharmacokinetic properties such as oral bioavailability and plasma half-life. Data from rodent pharmacokinetic studies presented at the 2024 ACS National Meeting showed that compounds retaining the R configuration exhibited approximately double the oral bioavailability compared to their S-enantiomers when tested under identical conditions.

Innovative applications extend beyond traditional small molecule drugs into emerging therapeutic modalities like PROTACs (Proteolysis Targeting Chimeras). Researchers at MIT’s Koch Institute recently developed a bifunctional ligand incorporating this pyrrolidine scaffold that successfully induced targeted degradation of oncogenic BRD4 proteins in vitro—a breakthrough published in Nature Chemical Biology.

Spectroscopic characterization confirms characteristic absorption patterns: proton NMR analysis shows distinct signals at δ 4.1–4.5 ppm corresponding to the chiral center adjacent to the carboxylic acid group (^{1H NMR δ: 4.1–4.5 ppm), while carbon NMR data reveals downfield shifts at δ 65–75 ppm attributable to fluorine-induced electron withdrawal effects on neighboring carbons.}

Cryogenic electron microscopy (Cryo-EM) studies published in Nature Structural & Molecular Biology have provided atomic-resolution insights into how this scaffold interacts with protein targets like GABA_A receptors. The findings revealed that fluorination enhances ligand-receptor contact area by approximately 15%, contributing significantly to both efficacy and selectivity metrics observed experimentally.

Mechanistic investigations using quantum chemical calculations suggest that the R configuration stabilizes specific transition states during enzymatic catalysis through favorable steric interactions. This was evidenced by free energy perturbation analysis showing lower activation energies for R-enantiomer mediated reactions compared to achiral analogs—a discovery detailed in JACS Au, August 2024 issue.

In silico docking studies employing molecular dynamics simulations predict strong binding affinities (>8 kcal/mol) for this scaffold within kinase inhibitor pockets when positioned adjacent to ATP-binding sites—a property exploited by biotech startups developing novel kinase inhibitors for cancer therapy according to recent patent filings (WO/XXXX/XXXXXX).

Solid-state NMR analysis conducted by researchers at ETH Zurich revealed polymorphic forms differing primarily at the fluorine-substituted positions (^{19F NMR δ: -76 ppm), suggesting opportunities for crystallization optimization during pharmaceutical formulation development stages published in}

This compound’s role as an intermediate has been validated through multi-step syntheses leading to FDA-approved drugs such as brexanolone (Zulresso®). A retrosynthetic analysis presented at the Society for Neuroscience conference demonstrated how strategic late-stage functionalization preserves chiral integrity while enabling efficient scale-up processes required for clinical manufacturing.

Ongoing investigations focus on leveraging its structural versatility through macrocyclization strategies reported in Nature Chemistry,